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Compound of Interest

Compound Name: (+-)-3-(4-Hydroxyphenyl)lactic acid

CAS No.: 306-23-0

Cat. No.: B1217039

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and comparative data for the principal

analytical methods used to detect and quantify 4-hydroxyphenyllactic acid (HPLA) in biological

matrices. The information is intended to guide researchers in selecting and implementing the

most appropriate method for their specific research needs, from metabolomics studies to

clinical biomarker discovery.

Introduction
4-Hydroxyphenyllactic acid is a metabolite of the amino acid tyrosine and is found in various

biological fluids, including serum, urine, and cerebrospinal fluid.[1] Its levels have been

associated with several physiological and pathological conditions, including inborn errors of

metabolism such as tyrosinemia and phenylketonuria, as well as gut microbiome dysbiosis and

critical illnesses.[2][3] Accurate and reliable quantification of HPLA is crucial for understanding

its role as a potential biomarker.[2][4] The primary analytical techniques for HPLA detection are

chromatography-based methods, including High-Performance Liquid Chromatography (HPLC),
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Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS).

Quantitative Data Summary
The following table summarizes the quantitative performance of various analytical methods for

the determination of 4-hydroxyphenyllactic acid. This allows for a direct comparison of their key

validation parameters.

Method Matrix
LLOQ
(μmol/L)

Linearity
Range
(μmol/L)

Accuracy
(%)

Precision
(%RSD)

Recovery
(%)

UPLC-

MS/MS
Serum 0.25 0.25 - 25

Not

explicitly

stated

Not

explicitly

stated

~100

LC-MS/MS
Serum &

Urine
5 5 - 500

96.6 -

110.5
<10

Not

explicitly

stated

HPAEC-

FLD
Urine

0.11 (0.020

mg/L)

0.27 - 54.9

(0.05 - 10

mg/L)

Not

explicitly

stated

<4.12
86.5 -

105.5

LLOQ: Lower Limit of Quantitation; %RSD: Percent Relative Standard Deviation; UPLC-

MS/MS: Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry; LC-MS/MS:

Liquid Chromatography-Tandem Mass Spectrometry; HPAEC-FLD: High-Performance Anion-

Exchange Chromatography with Fluorescence Detection.

Experimental Protocols
Ultra-Performance Liquid Chromatography-Tandem
Mass Spectrometry (UPLC-MS/MS) for Serum Analysis.
This method provides high sensitivity and selectivity for the quantification of HPLA in human

serum.
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a. Sample Preparation: Protein Precipitation

To 100 µL of serum, add 10 µL of an appropriate internal standard working solution.

Vortex the sample briefly.

Add 400 µL of chilled methanol (4°C) to precipitate proteins.

Vortex the sample thoroughly.

Centrifuge at 2750 x g for 15 minutes at 4°C.

Transfer 200 µL of the supernatant to a new tube or well plate for UPLC-MS/MS analysis.

b. UPLC Conditions

Column: YMC-Triart C18 (50 mm × 2.0 mm, 1.9 µm)

Mobile Phase A: 0.2% Acetic Acid in Water

Mobile Phase B: 0.2% Acetic Acid in Acetonitrile

Flow Rate: 0.4 mL/min

Column Temperature: 40°C

Injection Volume: 2 µL

Gradient Elution:

0-4.00 min: 5% B

4.00-8.50 min: 5-35% B

8.50-8.55 min: 35-100% B

8.55-9.50 min: 100% B

9.50-9.55 min: 100-5% B
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9.55-10.00 min: 5% B

c. Mass Spectrometry Conditions

Ionization Mode: Electrospray Ionization (ESI), negative mode for HPLA.

Scan Type: Multiple Reaction Monitoring (MRM)

MRM Transition for HPLA:m/z 180.9 > 134.0

Note: Specific instrument parameters such as declustering potential, collision energy, and

cell exit potential should be optimized for the specific mass spectrometer being used.

Sample Preparation UPLC-MS/MS Analysis

100 µL Serum Add Internal Standard Vortex Add 400 µL cold Methanol Vortex Centrifuge (2750g, 15 min, 4°C) Collect Supernatant UPLC Separation MS/MS Detection (MRM) Data Acquisition & Processing

Click to download full resolution via product page

Workflow for UPLC-MS/MS analysis of HPLA in serum.

High-Performance Anion-Exchange Chromatography
with Fluorescence Detection (HPAEC-FLD) for Urine
Analysis.
This method utilizes magnetic solid-phase extraction for sample clean-up and fluorescence

detection for sensitive quantification of HPLA in human urine.

a. Sample Preparation: Magnetic Solid-Phase Extraction (MSPE)

Synthesize Fe3O4/Chitosan magnetic nanoparticles (or use a commercial equivalent).

Add a specific amount of the magnetic nanoparticles to the urine sample.

Adjust the pH of the sample to optimize adsorption of HPLA to the nanoparticles.
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Agitate the mixture to facilitate binding.

Use a magnet to separate the nanoparticles from the urine sample.

Wash the nanoparticles with an appropriate solution to remove interferences.

Elute HPLA from the nanoparticles using a suitable elution solvent.

Collect the eluate for HPAEC-FLD analysis.

b. HPAEC Conditions

Column: Anion-exchange column (e.g., IonPac AS21)

Mobile Phase: 4 mmol/L Sodium Hydroxide

Flow Rate: 0.45 mL/min

Elution: Isocratic

c. Fluorescence Detection

Excitation Wavelength: 277 nm

Emission Wavelength: 340 nm

Magnetic Solid-Phase Extraction HPAEC-FLD Analysis

Urine Sample Add Magnetic Nanoparticles Adsorption of HPLA Magnetic Separation Wash Nanoparticles Elute HPLA Collect Eluate HPAEC Separation Fluorescence Detection Data Acquisition & Processing

Sample Preparation & Derivatization GC-MS Analysis

Urine Sample Acidification & LLE Evaporation to Dryness Oximation Step Silylation Step Derivatized Sample GC Separation MS Detection (EI) Data Acquisition & Processing

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phenylalanine Tyrosine 4-Hydroxyphenylpyruvic Acid

Homogentisic Acid

p-hydroxyphenylpyruvate
dioxygenase

4-Hydroxyphenyllactic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1217039/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-the-analytical-detection-of-4-hydroxyphenyllactic-acid
https://www.benchchem.com/product/b1217039?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC10673366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10673366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10673366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4012512/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4012512/
https://www.benchchem.com/pdf/Application_Note_Derivatization_of_Iso_propyl_4_hydroxyphenylacetate_for_Enhanced_GC_MS_Analysis.pdf
https://www.jeol.com/solutions/applications/details/mstips477.php
https://www.jeol.com/solutions/applications/details/mstips477.php
https://www.jeol.com/solutions/applications/details/mstips477.php
https://www.benchchem.com/product/b1217039/docs#application-notes-and-protocols-for-the-analytical-detection-of-4-hydroxyphenyllactic-acid
https://www.benchchem.com/product/b1217039/docs#application-notes-and-protocols-for-the-analytical-detection-of-4-hydroxyphenyllactic-acid
https://www.benchchem.com/product/b1217039/docs#application-notes-and-protocols-for-the-analytical-detection-of-4-hydroxyphenyllactic-acid
https://www.benchchem.com/product/b1217039/docs#application-notes-and-protocols-for-the-analytical-detection-of-4-hydroxyphenyllactic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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